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Compound of Interest

Compound Name: CYM 9484

Cat. No.: B583356

Comparative Analysis of CYM 9484 and CYM
9552

This guide provides a detailed comparison of the structural and functional properties of the
chemical compounds CYM 9484 and CYM 9552, aimed at researchers, scientists, and drug
development professionals. While extensive information is available for CYM 9484, public
documentation and scientific literature regarding CYM 9552 are not available at the time of this
publication. Therefore, a direct comparative analysis is not currently feasible. This document
presents a comprehensive overview of CYM 9484 and highlights the absence of data for CYM
9552.

CYM 9484: A Potent Neuropeptide Y Y2 Receptor
Antagonist

CYM 9484 has been identified as a potent and selective antagonist of the Neuropeptide Y
(NPY) Y2 receptor.[1][2] Its activity and structural details are summarized below.

Structural and Chemical Properties of CYM 9484
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Property Value

N-[4-[(Dimethylamino)sulfonyl]phenyl]-4-
Chemical Name (hydroxydiphenylmethyl)-1-
piperidinecarbothioamide[2]

Molecular Formula C27H31N303S2[1]
Molecular Weight 509.68 g/mol [1]
Purity =298% (HPLC)[2]
CAS Number 1383478-94-1[2]

Functional Profile of CYM 9484

CYM 9484 functions as a selective antagonist for the Neuropeptide Y (NPY) Y2 receptor, a
member of the G-protein coupled receptor (GPCR) family.

Parameter Value

Target Neuropeptide Y (NPY) Y2 receptor[1]
Activity Antagonist[2]

Potency (IC50) 19 nM[1][2]

CYM 9552: No Available Data

Extensive searches of scientific databases and chemical supplier catalogs did not yield any
information regarding the structure or function of a compound designated as CYM 9552. It is
possible that this compound is an internal designation not yet disclosed in public forums, or the
identifier may be inaccurate. Without any available data, a comparison with CYM 9484 cannot
be made.

Signaling Pathway of the NPY Y2 Receptor (Target
of CYM 9484)
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The NPY Y2 receptor, upon binding its endogenous ligand Neuropeptide Y, couples to Gi/o
proteins. This leads to the inhibition of adenylyl cyclase, a decrease in intracellular cyclic AMP
(cAMP) levels, and modulation of ion channels. As an antagonist, CYM 9484 blocks these
downstream effects by preventing the binding of NPY to the Y2 receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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